Cas no 53587-33-0 ((4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid)

(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid structure
53587-33-0 structure
Product Name:(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
CAS No:53587-33-0
MF:C9H10O4
MW:184.185626506805
CID:938772
PubChem ID:90473265
Update Time:2025-04-19

(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-3-methoxyphenylacetic-2,2-d2 acid
    • Lindstrom, B., et al.: J. Labelled Compd., 10, 187 (1974)
    • Homovanillic acid-d2
    • 53587-33-0
    • HY-N0384S1
    • (4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
    • F91014
    • CS-0256308
    • Inchi: 1S/C9H10O4/c1-13-8-4-6(5-9(11)12)2-3-7(8)10/h2-4,10H,5H2,1H3,(H,11,12)/i5D2
    • InChI Key: QRMZSPFSDQBLIX-BFWBPSQCSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C([2H])([2H])C(=O)O)O

Computed Properties

  • Exact Mass: 184.07
  • Monoisotopic Mass: 184.07
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 66.8A^2

(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H669501-0.5mg
(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
53587-33-0
0.5mg
$ 50.00 2022-06-04
TRC
H669501-1mg
(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
53587-33-0
1mg
$ 115.00 2023-09-07
TRC
H669501-5mg
(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
53587-33-0
5mg
$ 287.00 2023-09-07
TRC
H669501-10mg
(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
53587-33-0
10mg
$ 460.00 2023-09-07
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd